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Compound of Interest

Compound Name: Ganoderenic Acid B

Cat. No.: B15285739

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
pure Ganoderenic Acid B, a bioactive triterpenoid isolated from the medicinal mushroom
Ganoderma lucidum. This document summarizes key quantitative data, details relevant
experimental methodologies, and visualizes associated biological pathways to support
research and development efforts.

Physicochemical Properties

Ganoderenic Acid B is a lanostane-type triterpene with a complex chemical structure that
dictates its physical and chemical characteristics.[1] A summary of its key physicochemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of Ganoderenic Acid B
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Property Value Source(s)
(E)-6-
[(3S,5R,7S,10S,13R,14R,17R)
-3,7-dihydroxy-4,4,10,13,14-
pentamethyl-11,15-dioxo-

IUPAC Name [2]

2,3,5,6,7,12,16,17-octahydro-
1H-cyclopenta]a]phenanthren-
17-yl]-2-methyl-4-oxohept-5-

enoic acid
Molecular Formula C30H4207 [2]
Molecular Weight 514.65 g/mol [1]
Melting Point 211-214 °C [3]
Appearance Crystalline solid

DMSO: 90.0 mg/mL (174.9

N mM) Chloroform: Slightly

Solubility )

soluble Methanol: Slightly

soluble
logP 3.71 [3]
pKa (Strongest Acidic) 4.28 [3]
Polar Surface Area 128.97 A2 [3]

Spectral Data

The structural elucidation and confirmation of Ganoderenic Acid B are primarily achieved

through various spectroscopic techniques. A summary of the key spectral data is provided in

Table 2.

Table 2: Spectral Data of Ganoderenic Acid B
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Spectroscopic Technique

Key Data and
Observations

Source(s)

1H NMR

The proton NMR spectrum
reveals characteristic signals
for methyl groups, olefinic
protons, and protons attached
to hydroxyl-bearing carbons,
confirming the triterpenoid

skeleton.

[4]

13C NMR

The carbon NMR spectrum
shows 30 distinct carbon
signals, corresponding to the
molecular formula. Signals for
carbonyl groups, olefinic
carbons, and carbons of the
steroid-like core are

identifiable.

[4]

Mass Spectrometry (MS)

Electrospray ionization (ESI)
mass spectrometry typically
shows the molecular ion peak
corresponding to the

calculated molecular weight.

Infrared (IR) Spectroscopy

The IR spectrum displays
characteristic absorption
bands for hydroxyl (-OH),
carbonyl (C=0), and carbon-
carbon double bond (C=C)
functional groups present in

the molecule.

(5161071

UV-Vis Spectroscopy

The UV-Vis spectrum in
methanol typically exhibits a
maximum absorption (Amax)

around 252 nm.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.tandfonline.com/doi/pdf/10.1080/00021369.1985.10866944
https://www.tandfonline.com/doi/pdf/10.1080/00021369.1985.10866944
https://www.sdiarticle4.com/prh/doc/Revised-ms_CJAST_53952_v1.pdf
https://www.researchgate.net/figure/Comparison-of-FTIR-spectra-of-Ganoderma-lucidum-in-the-range-4000-400cm-1-Sx-fruiting_fig1_224947269
https://www.researchgate.net/publication/338612749_FT-IR_Spectroscopic_Characteristics_of_Ganoderma_lucidum_Secondary_Metabolites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

This section outlines the general methodologies employed for the isolation, purification, and
characterization of Ganoderenic Acid B.

Extraction and Isolation from Ganoderma lucidum

A general workflow for the extraction and isolation of Ganoderenic Acid B from the fruiting
bodies of Ganoderma lucidum is depicted below. This process typically involves solvent
extraction followed by chromatographic separation.

Extraction Purification

Dried & Powdered Solvent Extraction Filration Concentration Crude Triterpenoid Silica Gel Fraction Collection
Ganoderma lucidum (e.g., Ethanol) (Rotary Evaporation) Extract Column Chromatography

Click to download full resolution via product page
Caption: Workflow for the extraction and isolation of Ganoderenic Acid B.
Methodology:

o Extraction: Dried and powdered fruiting bodies of Ganoderma lucidum are subjected to
solvent extraction, commonly with ethanol.

o Concentration: The resulting extract is filtered and concentrated under reduced pressure to
yield a crude triterpenoid extract.

« Purification: The crude extract is then subjected to a series of chromatographic separations.
This often begins with silica gel column chromatography to separate compounds based on
polarity, followed by preparative high-performance liquid chromatography (HPLC) to isolate
pure Ganoderenic Acid B.

High-Performance Liquid Chromatography (HPLC)
Analysis
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Analytical HPLC is a standard method for the identification and quantification of Ganoderenic
Acid B.

Methodology:
e Column: A reversed-phase C18 column is typically used.

o Mobile Phase: A gradient elution system is common, often consisting of acetonitrile and an
acidic aqueous solution (e.g., 0.1% acetic acid).

o Flow Rate: A typical flow rate is around 1.0 mL/min.

o Detection: UV detection at approximately 252 nm is used to identify and quantify
Ganoderenic Acid B.

o Quantification: Quantification is achieved by comparing the peak area of the sample to that
of a certified reference standard of Ganoderenic Acid B.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for the structural elucidation of Ganoderenic Acid B.
Methodology:

o Sample Preparation: A purified sample of Ganoderenic Acid B is dissolved in a deuterated
solvent (e.g., CDCls or DMSO-ds).

» Data Acquisition: A suite of NMR experiments is performed, including:
o 'H NMR: To determine the proton environment.
o 13C NMR: To identify all unique carbon atoms.

o 2D NMR (e.g., COSY, HSQC, HMBC): To establish the connectivity between protons and
carbons and elucidate the complete molecular structure.

Mass Spectrometry (MS)
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MS is used to determine the molecular weight and fragmentation pattern of Ganoderenic Acid
B.

Methodology:

« lonization: Electrospray ionization (ESI) is a common technique for analyzing Ganoderenic
Acid B.

e Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio
(m/z) of the molecular ion and its fragments are measured. High-resolution mass
spectrometry (HRMS) can be used to confirm the elemental composition.

Biological Activity and Signaling Pathways

Ganoderenic Acid B exhibits several notable biological activities. This section details its role in
overcoming multidrug resistance and its potential as an HIV-1 protease inhibitor, along with the
associated signaling pathways.

Reversal of ABCB1-Mediated Multidrug Resistance

Ganoderenic Acid B has been shown to reverse multidrug resistance in cancer cells that
overexpress the ATP-binding cassette subfamily B member 1 (ABCB1) transporter, also known

as P-glycoprotein.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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